Cas no 2287313-23-7 (3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione)

• Product Name: 3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione
• CAS No: 2287313-23-7
• MF: C₁₂H₁₄BrN₃O₂S
• MW: 344.227460384369
• CID: 5870887
• PubChem ID: 165743764
• Update Time: 2025-06-03

3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-6749095
• 2287313-23-7
• 3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione

• Inchi： 1S/C12H14BrN3O2S/c13-10-4-1-5-11-12(10)14-15-16(11)7-9-3-2-6-19(17,18)8-9/h1,4-5,9H,2-3,6-8H2
• InChI Key： AFJJFLUXPKMSAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=NN2CC1CCCS(C1)(=O)=O

Computed Properties

• Exact Mass: 342.99901g/mol
• Monoisotopic Mass: 342.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Additional information on 3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione

Comprehensive Overview of 3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione (CAS No. 2287313-23-7)

3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione (CAS No. 2287313-23-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This compound belongs to the class of benzotriazole derivatives, which are widely recognized for their versatility in synthetic chemistry and biological activity. The presence of a bromo substituent and a thiane-1,1-dione moiety further enhances its reactivity, making it a valuable intermediate for the development of novel therapeutic agents and functional materials.

In the context of current research trends, 3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione aligns with the growing interest in heterocyclic compounds and their role in drug discovery. Researchers are particularly intrigued by its potential as a pharmacophore in the design of enzyme inhibitors or receptor modulators. The compound's CAS No. 2287313-23-7 serves as a critical identifier for scientists and regulatory bodies, ensuring precise communication in academic and industrial settings. Its molecular structure, featuring a benzotriazole core and a sulfone group, offers multiple sites for chemical modification, enabling tailored applications in diverse fields.

The synthesis and characterization of 3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione have been explored in several peer-reviewed studies, highlighting its stability under various conditions and compatibility with common organic solvents. This makes it a practical choice for laboratory-scale experiments and industrial processes. Additionally, the compound's brominated benzotriazole component is of particular interest in materials science, where such derivatives are employed as UV absorbers or corrosion inhibitors. These applications are highly relevant to industries seeking sustainable and high-performance additives for coatings, polymers, and electronic materials.

From an environmental and safety perspective, 3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione has been evaluated for its ecological impact, with studies focusing on its biodegradability and toxicity profile. While it is not classified as a hazardous substance under current regulations, proper handling protocols are recommended to minimize exposure. The compound's CAS No. 2287313-23-7 is frequently referenced in safety data sheets (SDS) and regulatory databases, ensuring compliance with global chemical management standards such as REACH and TSCA.

In summary, 3-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione (CAS No. 2287313-23-7) represents a promising candidate for advancing research in medicinal chemistry and material science. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential breakthroughs anticipated in the coming years. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing contemporary challenges in drug development and sustainable technology.